Cas no 1730-91-2 ((2S)-2-methylbutanoic acid)

• Product Name: (2S)-2-methylbutanoic acid
• CAS No: 1730-91-2
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• MDL: MFCD00063166
• CID: 41894
• PubChem ID: 448893
• Update Time: 2025-11-02

(2S)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methylbutanoic acid
• (S)-(+)-2-Methylbutyric Acid
• (S)-(+)-2-Methylbuty
• Butanoicacid, 2-methyl-, (S)-
• Butyric acid, 2-methyl-, (S)- (8CI)
• Butyric acid,2-methyl-, l- (6CI)
• (+)-(S)-2-Methylbutanoic acid
• (+)-2-Methylbutanoic acid
• (+)-2-Methylbutyric acid
• (+)-a-Methylbutyric acid
• (2S)-2-Methylbutanoic acid
• (S)-2-Methylbutyric acid
• S-(+)-2-Methylbutanoic acid
• RARECHEM AL BO 1316
• Butanoic acid, 2-methyl-, (2S)-
• (S)-(+)-2-Methylbutyricacid
• (S)-(+)-2-Methylbutyric acid,98%
• (S)-(+)-2-Methylbutyric acid 98%
• 2-Methyl-(S)-Butanoic acid
• Z1205493564
• Butanoic acid, 2-methyl-, (S)-
• CHEBI:38655
• Butyric acid, 2-methyl-, L- (6CI)
• BUTYRIC ACID, 2-METHYL-, (S)-
• EN300-100264
• AS-43107
• SMB
• DTXSID80881258
• 2-Methyl-(2S)-Butanoic acid
• (S)-2-Methylbutanoicacid
• (+)-alpha-Methylbutyric acid
• CS-0120626
• Q27117932
• UNII-5N31513I0N
• WLAMNBDJUVNPJU-BYPYZUCNSA-N
• CHEMBL1162482
• (S)-(+)-2-Methylbutyric acid, 98%
• J-010878
• MFCD00063166
• 2-METHYLBUTYRIC ACID, (S)-(+)-
• 5N31513I0N
• (2S)-2-methylbutyric acid
• 1730-91-2
• D-2-METHYLBUTYRIC ACID
• BCP18859
• (S)-(+)-2-methylbutanoic acid
• SCHEMBL265610
• BDBM50412189
• R-2 methyl butyric acid
• A811487
• AKOS022183348
• (S)-alpha-methylbutanoic acid
• 2-Methylbutyric acid, (S)-
• DB-032037
• FM61406
• (2S)-2-methylbutanoic acid

• MDL： MFCD00063166
• Inchi： 1S/C5H10O2/c1-3-4(2)5(6)7/h4H,3H2,1-2H3,(H,6,7)/t4-/m0/s1
• InChI Key： WLAMNBDJUVNPJU-BYPYZUCNSA-N
• SMILES： OC([C@@H](C)CC)=O

Computed Properties

• Exact Mass: 102.06800
• Monoisotopic Mass: 102.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.938 g/mL at 25 °C(lit.)
• Melting Point: -55°C
• Boiling Point: 78 °C/15 mmHg(lit.)
• Flash Point: 73 ºC
• Refractive Index: n20/D 1.406(lit.)
• PSA: 37.30000
• LogP: 1.11710
• Solubility: Not determined
• FEMA: 2695
• Specific Rotation: 19 º (c=neat)
• Optical Activity: [α]20/D +19°, neat

(2S)-2-methylbutanoic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：13
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R21/22; R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Methyl-branched fatty acids

Additional information on (2S)-2-methylbutanoic acid

Exploring (2S)-2-Methylbutanoic Acid (CAS No. 1730-91-2): Properties, Applications, and Market Insights

(2S)-2-Methylbutanoic acid (CAS No. 1730-91-2), also known as (S)-2-methylbutyric acid, is a chiral carboxylic acid with significant importance in various industries, including flavor and fragrance, pharmaceuticals, and organic synthesis. This compound is characterized by its unique stereochemistry and volatile properties, making it a subject of interest for researchers and manufacturers alike. In this article, we delve into the chemical properties, applications, and market trends of this versatile compound.

The molecular formula of (2S)-2-methylbutanoic acid is C₅H₁₀O₂, and it belongs to the class of short-chain fatty acids. Its chiral center at the second carbon atom gives it distinct optical activity, which is crucial for its role in enantioselective synthesis. The compound is often compared to its racemic form, 2-methylbutanoic acid, but the (S)-enantiomer exhibits unique biological activity and sensory properties.

One of the most prominent applications of (2S)-2-methylbutanoic acid is in the flavor and fragrance industry. It is a key component in the production of fruit flavors, particularly apple, strawberry, and cheese flavors. Its pungent aroma and sharp taste contribute to the authenticity of these flavors, making it a preferred choice for food additives. Recent trends in clean-label products and natural flavors have further increased its demand, as consumers seek transparent ingredient lists and sustainable sourcing.

In the pharmaceutical industry, (2S)-2-methylbutanoic acid serves as a building block for the synthesis of active pharmaceutical ingredients (APIs). Its chirality is particularly valuable in the development of stereospecific drugs, where the (S)-configuration can enhance bioavailability and therapeutic efficacy. Researchers are also exploring its potential in prodrug formulations and biocatalysis, aligning with the growing focus on green chemistry and enzyme-mediated synthesis.

The market dynamics for (2S)-2-methylbutanoic acid reflect its diverse applications. According to industry reports, the global demand for chiral compounds is rising, driven by advancements in asymmetric synthesis and biotechnological processes. Manufacturers are investing in scalable production methods, such as fermentation and enzymatic resolution, to meet the needs of high-purity markets. Additionally, the food and beverage sector remains a significant consumer, with natural flavorings gaining traction over synthetic alternatives.

From a sustainability perspective, the production of (2S)-2-methylbutanoic acid is evolving to align with eco-friendly practices. Innovations in waste valorization and renewable feedstocks are reducing the environmental footprint of its synthesis. For instance, some companies are utilizing agricultural by-products as raw materials, catering to the circular economy model. This shift resonates with the broader ESG (Environmental, Social, and Governance) goals of the chemical industry.

For researchers and industry professionals, common queries about (2S)-2-methylbutanoic acid include its synthesis routes, optical purity, and regulatory status. Frequently searched terms like "buy (2S)-2-methylbutanoic acid," "chiral carboxylic acid suppliers," and "applications of (S)-2-methylbutyric acid" highlight the commercial and academic interest in this compound. Addressing these questions, suppliers often provide technical data sheets and certificates of analysis to ensure compliance with industry standards.

In conclusion, (2S)-2-methylbutanoic acid (CAS No. 1730-91-2) is a multifaceted compound with wide-ranging applications and growing market relevance. Its stereochemical properties and functional versatility make it indispensable in flavor chemistry, pharmaceuticals, and beyond. As industries continue to prioritize sustainability and innovation, the demand for high-quality (S)-2-methylbutyric acid is expected to rise, solidifying its position as a key chiral intermediate in modern chemistry.